Cas no 923061-93-2 (ethyl 2-3-(methylsulfanyl)benzamido-1-benzothiophene-3-carboxylate)

• Product Name: ethyl 2-3-(methylsulfanyl)benzamido-1-benzothiophene-3-carboxylate
• CAS No: 923061-93-2
• MF: C₁₉H₁₇NO₃S₂
• MW: 371.473182439804
• CID: 5497294
• PubChem ID: 7673273
• Update Time: 2025-06-13

ethyl 2-3-(methylsulfanyl)benzamido-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• F2779-0271
• 923061-93-2
• ethyl 2-(3-(methylthio)benzamido)benzo[b]thiophene-3-carboxylate
• ethyl 2-[3-(methylsulfanyl)benzamido]-1-benzothiophene-3-carboxylate
• ethyl 2-[(3-methylsulfanylbenzoyl)amino]-1-benzothiophene-3-carboxylate
• AKOS024465847
• ethyl 2-3-(methylsulfanyl)benzamido-1-benzothiophene-3-carboxylate

• Inchi： 1S/C19H17NO3S2/c1-3-23-19(22)16-14-9-4-5-10-15(14)25-18(16)20-17(21)12-7-6-8-13(11-12)24-2/h4-11H,3H2,1-2H3,(H,20,21)
• InChI Key： UGOKBLJIMUWFHH-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C2C=CC=CC1=2)NC(C1C=CC=C(C=1)SC)=O

Computed Properties

• Exact Mass: 371.06498575g/mol
• Monoisotopic Mass: 371.06498575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on ethyl 2-3-(methylsulfanyl)benzamido-1-benzothiophene-3-carboxylate

Recent Advances in the Study of Ethyl 2-3-(Methylsulfanyl)benzamido-1-benzothiophene-3-carboxylate (CAS: 923061-93-2)

Ethyl 2-3-(methylsulfanyl)benzamido-1-benzothiophene-3-carboxylate (CAS: 923061-93-2) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its structural properties, biological activities, and mechanisms of action, positioning it as a promising candidate for drug development.

The compound belongs to the benzothiophene class, which is known for its diverse pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial effects. The presence of the methylsulfanyl and benzamido groups in its structure enhances its binding affinity to specific biological targets, making it a subject of intense research.

Recent investigations have explored the synthesis and optimization of ethyl 2-3-(methylsulfanyl)benzamido-1-benzothiophene-3-carboxylate to improve its pharmacokinetic properties. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its purity and structural integrity.

In vitro studies have demonstrated the compound's efficacy in inhibiting key enzymes involved in inflammatory pathways. For instance, it has shown potent activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Furthermore, preliminary in vivo studies have revealed that ethyl 2-3-(methylsulfanyl)benzamido-1-benzothiophene-3-carboxylate exhibits favorable bioavailability and low toxicity profiles. These attributes are critical for its progression into preclinical trials. Researchers are also investigating its potential as an anticancer agent, given its ability to induce apoptosis in certain cancer cell lines.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Future research directions include structural modifications to enhance its therapeutic index and comprehensive toxicological assessments to ensure safety for clinical use.

In conclusion, ethyl 2-3-(methylsulfanyl)benzamido-1-benzothiophene-3-carboxylate represents a versatile scaffold with significant potential in drug discovery. Continued research efforts are expected to elucidate its full therapeutic capabilities and pave the way for its application in treating various diseases.